Cas no 78916-35-5 (7-Isopropyl-1,4-dimethyl-2,3-dihydro-6(1H)-azulenone)

• Product Name: 7-Isopropyl-1,4-dimethyl-2,3-dihydro-6(1H)-azulenone
• CAS No: 78916-35-5
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 1794812
• PubChem ID: 102004705
• Update Time: 2024-10-27

7-Isopropyl-1,4-dimethyl-2,3-dihydro-6(1H)-azulenone Chemical and Physical Properties

Names and Identifiers

• 1(5),6,9-Guaiatrien-8-one
• Orobanone
• 2,3-Dihydro-1,4-dimethyl-7-(1-methylethyl)-6(1H)-azulenone
• 7-Isopropyl-1,4-dimethyl-2,3-dihydro-6(1H)-azulenone
• AKOS040734350
• FS-7878
• 7-Isopropyl-1,4-dimethyl-2,3-dihydroazulen-6(1H)-one
• 7-isopropyl-1,4-dimethyl-2,3-dihydro-1H-azulen-6-one
• 78916-35-5

• Inchi： 1S/C15H20O/c1-9(2)13-8-14-10(3)5-6-12(14)11(4)7-15(13)16/h7-10H,5-6H2,1-4H3
• InChI Key： UGZCHVLYDNLQTR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)C2CCC(C)C=2C=C1C(C)C

Computed Properties

• Exact Mass: 216.151
• Monoisotopic Mass: 216.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Oil
• Density: 1.00±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.021 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones Tropones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives Tropones